Cas no 1291490-52-2 (3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one)

• Product Name: 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one
• CAS No: 1291490-52-2
• MF: C₁₅H₁₂Cl₂N₂O
• MW: 307.17458152771
• CID: 4916095
• Update Time: 2025-06-08

3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one

• Inchi： 1S/C15H12Cl2N2O/c16-9-6-7-11(12(17)8-9)14-13(18)15(20)19(14)10-4-2-1-3-5-10/h1-8,13-14H,18H2
• InChI Key： BGAQQMMWUQPCJQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=C(Cl)C=C2Cl)C(N)C1=O

Additional information on 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one

3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one (CAS No. 1291490-52-2): An Overview

3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one (CAS No. 1291490-52-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one make it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one consists of a four-membered azetidine ring with an amine group at the 3-position, a 2,4-dichlorophenyl substituent at the 4-position, and a phenyl group at the 1-position. This arrangement imparts specific physicochemical properties that are crucial for its biological activity. The presence of the dichlorophenyl and phenyl groups enhances the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within cells.

Recent studies have explored the potential therapeutic applications of 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one. One notable area of research is its anti-cancer properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

Beyond its anti-cancer activity, 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of certain enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. For instance, it has been shown to inhibit beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are central to the pathogenesis of Alzheimer's disease.

The pharmacokinetic properties of 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, efforts are underway to improve its solubility and stability through various formulation strategies.

In terms of safety and toxicity, preclinical studies have indicated that 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its long-term use in humans. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models.

The future prospects for 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one are promising. Its unique chemical structure and diverse biological activities make it a valuable lead compound for further optimization and development. Researchers are actively exploring structural modifications to enhance its potency and selectivity for specific targets. Additionally, combination therapies involving this compound with other drugs are being investigated to improve treatment outcomes.

In conclusion, 3-Amino-4-(2,4-dichloro-phenyl)-1-phenyl-azetidin-2-one (CAS No. 1291490-52-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in cancer therapy and neurodegenerative diseases highlight its importance as a promising drug candidate. Continued research and development will undoubtedly uncover new insights into its mechanisms of action and therapeutic potential.